molecular formula C5H5NO3S B8571307 2-Methylsulfanyl-oxazole-5-carboxylic acid

2-Methylsulfanyl-oxazole-5-carboxylic acid

Cat. No.: B8571307
M. Wt: 159.17 g/mol
InChI Key: YKZYEUAXINVCEK-UHFFFAOYSA-N
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Description

2-Methylsulfanyl-oxazole-5-carboxylic acid is a useful research compound. Its molecular formula is C5H5NO3S and its molecular weight is 159.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C5H5NO3S

Molecular Weight

159.17 g/mol

IUPAC Name

2-methylsulfanyl-1,3-oxazole-5-carboxylic acid

InChI

InChI=1S/C5H5NO3S/c1-10-5-6-2-3(9-5)4(7)8/h2H,1H3,(H,7,8)

InChI Key

YKZYEUAXINVCEK-UHFFFAOYSA-N

Canonical SMILES

CSC1=NC=C(O1)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-ethylsulfanyl-oxazole-5-carboxylic acid ethyl ester (4.6 g, 24.57 mmol) in ethanol (100 mL) was added a 2 N solution of sodium hydroxide (37 mL, 74 mmol) in water. The mixture was heated at 80° C. for 4 hours and then concentrated in vacuo to remove the ethanol. The remaining aqueous solution was then acidified with 1 N HCl and extracted with ethyl acetate (4×30 mL). The combined organic layers were washed with brine (2×100 mL), dried over sodium sulfate and concentrated to afford 2-methylsulfanyl-oxazole-5-carboxylic acid.
Name
2-ethylsulfanyl-oxazole-5-carboxylic acid ethyl ester
Quantity
4.6 g
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reactant
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solution
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0 (± 1) mol
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reactant
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37 mL
Type
reactant
Reaction Step One
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100 mL
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solvent
Reaction Step One
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Quantity
0 (± 1) mol
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solvent
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